Cas no 2088936-99-4 (1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-)

• Product Name: 1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• CAS No: 2088936-99-4
• MF: C₁₀H₁₆N₄O₄
• MW: 256.258441925049
• CID: 5302055
• Update Time: 2025-10-28

1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-[5-({[(tert-butoxy)carbonyl]amino}methyl)-4H-1,2,4-triazol-3-yl]acetic acid
• 2-[5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazol-3-yl]acetic acid
• 1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-

• Inchi： 1S/C10H16N4O4/c1-10(2,3)18-9(17)11-5-7-12-6(13-14-7)4-8(15)16/h4-5H2,1-3H3,(H,11,17)(H,15,16)(H,12,13,14)
• InChI Key： RVJASIIZIAOORJ-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC(CC(=O)O)=NN1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 316
• XLogP3: 0
• Topological Polar Surface Area: 117

Additional information on 1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-

Comprehensive Guide to 1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- (CAS No. 2088936-99-4)

1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- (CAS No. 2088936-99-4) is a specialized triazole derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, known for its versatile chemical properties and biological activity. Researchers and industries are increasingly interested in this molecule due to its potential in drug discovery and crop protection formulations.

The molecular structure of 1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- features a unique combination of functional groups that make it valuable for medicinal chemistry applications. The presence of both triazole and carbamate moieties in its structure allows for diverse interactions with biological targets. Current trends in small molecule therapeutics have brought attention to such compounds as potential building blocks for kinase inhibitors and enzyme modulators.

In pharmaceutical development, 1H-1,2,4-Triazole-3-acetic acid derivatives are being explored for their potential in treating various conditions. The compound's CAS 2088936-99-4 is particularly interesting due to its Boc-protected amine group, which offers synthetic flexibility in peptide coupling reactions and prodrug design. Recent publications have highlighted similar structures in the context of antifungal agents and anti-inflammatory compounds, making this a relevant topic for researchers.

The agrochemical industry has shown growing interest in triazole-containing compounds like 1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- due to their potential as plant growth regulators and pesticide intermediates. With increasing global focus on sustainable agriculture and crop yield improvement, such molecules are being investigated for their ability to enhance plant resistance to environmental stresses.

From a synthetic chemistry perspective, CAS 2088936-99-4 presents interesting challenges and opportunities. The compound's carbamate-protected amine functionality makes it valuable for orthogonal protection strategies in multi-step syntheses. Recent advances in green chemistry have prompted researchers to develop more efficient routes to such triazole derivatives, addressing common questions about atom economy and reaction selectivity.

The physicochemical properties of 1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- make it suitable for various formulation approaches. Its moderate polarity and hydrogen bonding capacity are particularly relevant for drug delivery systems and formulation science. These characteristics align with current industry needs for bioavailable compounds with improved pharmacokinetic profiles.

Market analysis indicates growing demand for specialized triazole building blocks like CAS 2088936-99-4, particularly in the contract research organization (CRO) sector. Pharmaceutical companies are increasingly outsourcing custom synthesis of such intermediates to accelerate their drug discovery pipelines. This trend reflects broader industry movements toward fragment-based drug design and targeted therapeutics.

Quality control and analytical characterization of 1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- require specialized techniques. Modern HPLC methods and mass spectrometry are typically employed to ensure purity and identity of this compound. These analytical approaches address common researcher questions about compound verification and impurity profiling in synthetic chemistry.

Storage and handling recommendations for CAS 2088936-99-4 follow standard protocols for nitrogen-containing heterocycles. The compound should be protected from moisture and stored under inert atmosphere when long-term stability is required. Such precautions align with best practices in chemical inventory management and laboratory safety protocols.

Future research directions for 1H-1,2,4-Triazole-3-acetic acid derivatives may explore their potential in bioconjugation chemistry and materials science applications. The compound's CAS 2088936-99-4 represents an interesting case study in the design of multifunctional scaffolds for various scientific disciplines. These developments correspond with emerging trends in interdisciplinary research and convergence science.

In conclusion, 1H-1,2,4-Triazole-3-acetic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]- (CAS No. 2088936-99-4) represents a valuable chemical entity with diverse applications across multiple scientific domains. Its unique structural features and synthetic versatility make it relevant to current research priorities in medicinal chemistry, agrochemical development, and material sciences. As research continues to uncover new applications for triazole-containing compounds, this particular derivative is likely to maintain its importance in scientific investigations and industrial applications.